Cas no 30359-01-4 (Centrolobol)

Centrolobol Properties

Names and Identifiers

• Benzenepentanol, 4-hydroxy-a-[2-(4-hydroxyphenyl)ethyl]-, (aR)-
• Centrolobol
• (-)-Centrolobol
• (R)-(-)-1,7-Bis(p-hydroxyphenyl)-3-heptanol
• 30359-01-4
• FS-9733
• Benzenepentanol, 4-hydroxy--[2-(4-hydroxyphenyl)ethyl]-, (R)-; (R)-4-Hydroxy--[2-(4-hydroxyphenyl)ethyl]benzenepentanol; (-)-Centrolobol; Centrolobol, (-)-
• SCHEMBL13698042
• (-)-centrolobol
• AKOS032962419
• 4-[(5R)-5-Hydroxy-7-(4-hydroxyphenyl)heptyl]phenol
• 3-Heptanol, 1,7-bis(p-hydroxyphenyl)-, (R)-(-)-
• DTXSID40873755
• HY-N3564
• 4-chloro-3-chlorosulfonylbenzoci acid
• CS-0023850
• CHEMBL462922
• [ "" ]
• (+)-centrolobol
• DA-68935
• 4-[(3R)-3-hydroxy-7-(4-hydroxyphenyl)heptyl]phenol
• +Expand

• InChIKey： UYJAYWZGEZOHRU-QGZVFWFLSA-N
• Inchi： InChI=1S/C19H24O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h5-6,8-9,11-14,17,20-22H,1-4,7,10H2/t17-/m1/s1
• SMILES： C1=CC(=CC=C1CCCCC(CCC2=CC=C(C=C2)O)O)O

Computed Properties

• Exact Mass: 300.17254462g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 300.17254462g/mol
• Heavy Atom Count: 22
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Boiling Point: 524.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 244.6±23.3 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether